Cas no 611-08-5 (5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione)
5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione Properties
Names and Identifiers
-
- 2,4-Dihydroxy-5-nitropyrimidine
- 2,4(1H,3H)-PYRIMIDINEDIONE-5-NITRO
- 5-NITRO-2,4-PYRIMIDINEDIOL
- 5-NITRO-2,4-DIHYDROXYPYRIMIDINE
- 5-NITROPYRIMIDINE-2,4(1H,3H)-DIONE
- 5-NITROPYRIMIDINE-2,4-DIOL
- NITROURACIL
- 5-NITROURACIL
- 5-Nitro-1H-pyrimidin-2,4-dion
- 5-nitro-1H-pyrimidine-2,4-dione
- 5-nitro-uracil
- 5-NITROURACIL extrapure
- Uracil,5-nitro
- Uracil, 5-nitro-
- 2,4(1H,3H)-Pyrimidinedione, 5-nitro-
- 5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
- NSC9790
- TUARVSWVPPVUGS-UHFFFAOYSA-N
- 4-hydroxy-5-nitropyrimidin-2(1H)-one
- 5-Nitrouracil (2,4-Dihydroxy-5-nitropyrimidine)
- 5-Nitro uraci
- 5-Nitropyrimidine-2,4(1H,3H)-dione
- 611-08-5
- CS-W017981
- CHEBI:60763
- Epitope ID:138112
- CCG-50731
- furfurylthioacetate
- 5-Nitro-2,4(1H,3H)-pyrimidinedione
- 5-Nitrouracil, 98%
- FT-0620726
- 5-nitropyrimidine-2,4(1H,3H)-dione
- F0848-0340
- MFCD00006021
- 661-08-5
- 5-Nitro-2,4(1H,3H)-pyrimidinedione #
- A8490
- AKOS022142015
- 5-Nitrouracil
- 5-nitropyrimidine-2,4-diol;5-NITROURACIL
- CHEMBL323780
- 5-Nitro-2,4-dihydroxypyrimidine
- NSC 9790
- 2,3H)-Pyrimidinedione, 5-nitro-
- Q27128575
- AKOS002722690
- AKOS025293373
- SY001470
- EINECS 210-250-4
- SR-01000390728-1
- 5-Nitrouracil, 97%
- Z274568144
- Q-200549
- SR-01000390728-2
- AC-23094
- F0017-1804
- 5-Nitro-2.6-dioxypyrimidin
- DTXSID2060597
- AKOS002337367
- AM83914
- SCHEMBL5780473
- AI3-25473
- STR04133
- N0281
- 5-nitropyrimidine-2,4-diol
- SCHEMBL190925
- SR-01000390728
- NSC-9790
- AKOS000399747
- 5NU
- NS00034571
- EN300-73335
- AC-907/30002012
- 5-Nitrouracil,98%
- DB-031414
- STK633437
- pyrimidine-2,4(14,3H)-dione, 5-nitro-
- STL336705
- BBL033938
- STK336423
- +Expand
-
- MFCD00006021
- TUARVSWVPPVUGS-UHFFFAOYSA-N
- 1S/C4H3N3O4/c8-3-2(7(10)11)1-5-4(9)6-3/h1H,(H2,5,6,8,9)
- O=C1C(=C([H])N([H])C(N1[H])=O)[N+](=O)[O-]
- 10410
Computed Properties
- 157.012356g/mol
- 0
- -1
- 2
- 4
- 0
- 157.012356g/mol
- 157.012356g/mol
- 104Ų
- 11
- 263
- 0
- 0
- 0
- 0
- 0
- 1
- 12
- 0
Experimental Properties
- -0.50540
- 111.54000
- 1.5000 (estimate)
- 453.3°C at 760 mmHg
- >300 °C (lit.)
- 227.9℃
- White to Yellow Solid
- 1.8278 (rough estimate)
5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information
- UV9104545
- 2
- S22;S24/25
- S22-S24/25
- R11
- Xn
- NONH for all modes of transport
- H303
- P312
- warning
- Inert atmosphere,Room Temperature
- 11-34
- Warning
- Yes
5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data
- 2933599090
-
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione Price
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5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
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1. 103. Pteridine studies. Part I. Pteridine, and 2- and 4-amino- and 2- and 4-hydroxy-pteridinesAdrien Albert,D. J. Brown,Gordon Cheeseman J. Chem. Soc. 1951 474
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2. Heterocyclic studies. Part XXXIV. Some 5H-pyrimido[4,5-b][1,4]thiazine-6(7H)-ones, -4,6(3H,7H)-diones and -2,4,6(1H,3H,7H)-trionesJim Clark,Ian W. Southon J. Chem. Soc. Perkin Trans. 1 1974 1814
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3. The effect of MR1 ligand glyco-analogues on mucosal-associated invariant T (MAIT) cell activationChriselle D. Braganza,Kensuke Shibata,Aisa Fujiwara,Chihiro Motozono,Koh-Hei Sonoda,Sho Yamasaki,Bridget L. Stocker,Mattie S. M. Timmer Org. Biomol. Chem. 2019 17 8992
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Francesca Bartoccini,Giovanni Piersanti,Marco Mor,Giorgio Tarzia,Patrizia Minetti,Walter Cabri Org. Biomol. Chem. 2012 10 8860
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5. Specific enzyme inhibitors in vitamin biosynthesis. Part 3. The synthesis and inhibitory properties of some substrates and transition state analogues of riboflavin synthaseSaieba S. Al-Hassan,Russell J. Kulick,Daniel B. Livingstone,Colin J. Suckling,Hamish C. S. Wood,Roger Wrigglesworth,Robert Ferone J. Chem. Soc. Perkin Trans. 1 1980 2645
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Ivana Nik?i?-Franji?,Ivan Ljubi? Phys. Chem. Chem. Phys. 2019 21 23425
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Jim Clark,W. Pendergast J. Chem. Soc. C 1969 2780
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Matheus S. Souza,Luan F. Diniz,Natalia Alvarez,Cecília C. P. da Silva,Javier Ellena New J. Chem. 2019 43 15924
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Haroon ur Rashid,Marco Antonio Utrera Martines,Adriana Pereira Duarte,Juliana Jorge,Shagufta Rasool,Riaz Muhammad,Nasir Ahmad,Muhammad Naveed Umar RSC Adv. 2021 11 6060
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Maurice O. Okoth,Ranko M. Vrcelj,David B. Sheen,John N. Sherwood CrystEngComm 2013 15 8202
611-08-5 (5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
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